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Compound of Interest

Compound Name: Ucf-101

Cat. No.: B7773182 Get Quote

Preparing and Utilizing UCF-101: A Guide for
Researchers
Application Notes and Protocols for the Selective Omi/HtrA2 Inhibitor, UCF-101

Introduction
UCF-101 is a potent, selective, and cell-permeable inhibitor of the mitochondrial serine

protease Omi/HtrA2 (High-temperature requirement protein A2).[1][2] Omi/HtrA2 plays a crucial

role in apoptosis (programmed cell death) by translocating from the mitochondria to the cytosol

in response to apoptotic stimuli. In the cytosol, it degrades inhibitor of apoptosis proteins

(IAPs), thereby promoting caspase activation and subsequent cell death. By inhibiting the

proteolytic activity of Omi/HtrA2, UCF-101 serves as a valuable tool for studying apoptosis and

has demonstrated neuroprotective and cardioprotective effects in various models.[1][3] These

application notes provide detailed protocols for the preparation of UCF-101 stock solutions and

its application in cell-based assays.

Physicochemical Properties and Solubility
UCF-101 is a light orange to dark orange powder. For optimal use, it is critical to understand its

solubility characteristics to prepare accurate and effective working solutions.
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Property Value Source

Molecular Weight 495.51 g/mol

CAS Number 313649-08-0

Solubility
DMSO: 2 mg/mL (clear), 5

mg/mL (clear, with warming)

IC50 (His-Omi) 9.5 µM

Storage

Store powder at -20°C. Stock

solutions in DMSO can be

stored at -20°C for up to one

month or at -80°C for up to six

months.

Preparation of UCF-101 Stock Solution
A concentrated stock solution is prepared in dimethyl sulfoxide (DMSO) and subsequently

diluted to the desired working concentration in cell culture media.

Materials:

UCF-101 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath (optional, for warming)

Protocol:

Calculate the required mass of UCF-101: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Volume (mL) x 10 (mM) x 495.51 ( g/mol ) / 1000 For
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example, to prepare 1 mL of a 10 mM stock solution, you would need 4.9551 mg of UCF-
101.

Weigh the UCF-101 powder: Carefully weigh the calculated amount of UCF-101 powder in a

sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of DMSO to the tube. For a 10 mM stock, if you

weighed 4.9551 mg of UCF-101, add 1 mL of DMSO.

Dissolve the powder: Vortex the solution thoroughly until the powder is completely dissolved.

If necessary, warm the solution in a 37°C water bath for a few minutes to aid dissolution, as

solubility is enhanced with warming.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1

month) or -80°C for long-term storage (up to 6 months).

Working Concentrations of UCF-101
The optimal working concentration of UCF-101 will vary depending on the cell type,

experimental conditions, and the specific assay being performed. It is recommended to perform

a dose-response experiment to determine the most effective concentration for your system.
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Application Cell Type/Model
Working
Concentration

Source

Inhibition of His-Omi

activity
In vitro assay 10-100 µM

Inhibition of Omi-

induced apoptosis

Mouse embryo

fibroblasts
1-25 µM

Inhibition of 6-OHDA-

induced apoptosis
PC12 cells 2.5 µM

Inhibition of cisplatin-

induced apoptosis

Mouse proximal

tubule cells, HK-2

cells

25-50 µM

Neuroprotection in

cerebral ischemia
Rat model (in vivo) 1.5 µmol/kg (i.p.)

Neuroprotection in

septic rats
Rat model (in vivo) 10 µmol/kg

Experimental Protocol: Inhibition of Apoptosis in
Cell Culture
This protocol describes a general method for assessing the ability of UCF-101 to inhibit

apoptosis induced by a chemical agent (e.g., cisplatin, staurosporine) in a cancer cell line.

Materials:

Cancer cell line of interest (e.g., SW480 colon cancer cells)

Complete cell culture medium

UCF-101 stock solution (10 mM in DMSO)

Apoptosis-inducing agent (e.g., cisplatin)

Phosphate-buffered saline (PBS)
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Apoptosis detection kit (e.g., Caspase-3/7 activity assay, TUNEL assay)

96-well cell culture plates

Incubator (37°C, 5% CO2)

Plate reader or flow cytometer (depending on the assay)

Protocol:

Cell Seeding: Seed the cells in a 96-well plate at a density that will allow them to reach 70-

80% confluency at the time of the assay. Incubate overnight.

Pre-treatment with UCF-101: The following day, dilute the 10 mM UCF-101 stock solution in

complete cell culture medium to prepare various working concentrations (e.g., 1 µM, 5 µM,

10 µM, 25 µM, 50 µM). Remove the old medium from the cells and add the medium

containing the different concentrations of UCF-101. Include a vehicle control (medium with

the same final concentration of DMSO as the highest UCF-101 concentration). Incubate for

1-2 hours.

Induction of Apoptosis: Prepare the apoptosis-inducing agent (e.g., cisplatin) in complete cell

culture medium at a pre-determined concentration known to induce apoptosis in your cell

line. Add this solution to the wells already containing UCF-101. Include a positive control

(cells treated with the apoptosis inducer only) and a negative control (untreated cells).

Incubation: Incubate the plate for a period sufficient to induce apoptosis (e.g., 12-24 hours).

Apoptosis Assay: Following incubation, perform an apoptosis assay according to the

manufacturer's instructions. This could involve measuring caspase-3/7 activity using a

fluorogenic substrate or quantifying DNA fragmentation using a TUNEL assay.

Data Analysis: Quantify the results (e.g., fluorescence intensity, percentage of TUNEL-

positive cells) and compare the effects of different UCF-101 concentrations to the positive

and negative controls.
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Caption: Omi/HtrA2 apoptotic pathway and UCF-101 inhibition.

Experimental Workflow for an Apoptosis Inhibition
Assay
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Caption: Workflow for studying UCF-101's anti-apoptotic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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